3-methyl-7-(2-((4-methylthiazol-2-yl)thio)ethyl)-8-morpholino-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-7-[2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]ethyl]-8-morpholin-4-ylpurine-2,6-dione
• InChI: InChI=1S/C16H20N6O3S2/c1-10-9-27-16(17-10)26-8-5-22-11-12(20(2)15(24)19-13(11)23)18-14(22)21-3-6-25-7-4-21/h9H,3-8H2,1-2H3,(H,19,23,24)
• InChI Key: XGDWMYHHFMDKOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)SCCN2C3=C(N=C2N4CCOCC4)N(C(=O)NC3=O)C
• Molecular Formula: C16H20N6O3S2
• Molecular Weight: 408.5 g/mol
• CAS No.: 476482-91-4

Description

3-Methyl-7-(2-((4-methylthiazol-2-yl)thio)ethyl)-8-morpholino-1H-purine-2,6(3H,7H)-dione (CAS: 476482-91-4) is a purine dione derivative characterized by a morpholino substituent at the 8-position and a 4-methylthiazol-2-ylthioethyl chain at the 7-position. Its molecular complexity (C₁₈H₂₃N₅O₃S₂) distinguishes it from simpler purine analogs, offering unique physicochemical and biological properties.

Biological Activity

The compound 3-methyl-7-(2-((4-methylthiazol-2-yl)thio)ethyl)-8-morpholino-1H-purine-2,6(3H,7H)-dione is a purine derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores its synthesis, biological evaluations, structure-activity relationships (SAR), and relevant case studies.

Synthesis

The synthesis of this compound typically involves multiple steps, including the formation of the thiazole moiety and subsequent modifications to introduce the morpholino and methyl groups. The synthetic pathway often employs standard organic reactions such as nucleophilic substitutions and coupling reactions.

Antimicrobial Activity

Recent studies have indicated that derivatives of purines exhibit significant antimicrobial activity. For instance, compounds similar to the one have shown promising results against various bacterial strains. A study reported that purine derivatives with thiazole substitutions demonstrated effective inhibition against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MIC) ranging from 0.08 to 0.32 µM .

Compound	MIC (µM)	Target Bacteria
3-Methyl Purine Derivative	0.08 - 0.32	S. aureus, E. coli

Anticancer Activity

The compound's anticancer properties have also been investigated. A related study demonstrated that purine derivatives can inhibit thymidylate synthase (TS), a critical enzyme in DNA synthesis, leading to antiproliferative effects in cancer cell lines such as MCF-7 and HCT-116. The IC50 values for these compounds ranged from 1.1 µM to 2.6 µM, indicating potent activity compared to standard chemotherapeutics like doxorubicin .

Cell Line	IC50 (µM)	Compound Tested
MCF-7	1.1	Thymol-Purine Derivative
HCT-116	2.6	Thymol-Purine Derivative

Structure-Activity Relationship (SAR)

The biological activity of the compound can be attributed to its structural components:

• Thiazole Moiety : Enhances antimicrobial activity through electron-withdrawing effects.
• Morpholino Group : Contributes to solubility and bioavailability.
• Methyl Substituents : Influence the binding affinity to target proteins.

Research indicates that modifications on the thiazole ring significantly affect the potency of these compounds, emphasizing the importance of SAR studies in drug design .

Case Studies

• Antimicrobial Efficacy : In a comparative study, a series of thiazole-linked purines were synthesized and tested against Mycobacterium tuberculosis. The lead compound exhibited an IC50 value of 0.2 µM against DprE1 protein, indicating strong binding affinity and potential as an anti-tubercular agent .
• Anticancer Mechanisms : A molecular docking study revealed that the compound interacts with TS through hydrogen bonding and hydrophobic interactions, leading to significant inhibition of cancer cell proliferation .

Comparison with Similar Compounds

Key Observations :

• Morpholino vs.
• Thiazole vs. Benzothiazole : The benzothiazole substituent () introduces greater aromaticity, likely improving hydrophobic interactions in enzyme pockets but reducing solubility .
• Methoxyethyl vs. Thioethyl Chains : The methoxyethyl analog () has a simpler, more polar chain, reducing molecular weight (309.32 vs. ~465.6 for the target) and possibly improving metabolic stability .

Optimization of Reaction Conditions

Synthesis of thiazole-linked purine diones often employs 1,4-dioxane as a solvent with catalysts (e.g., 10 mol% loading) to achieve high yields (up to 93% for coumarin-thiazol derivatives in ) . For the target compound, similar conditions may apply, but the morpholino group’s steric demands could necessitate extended reaction times or elevated temperatures.

Molecular Weight and Solubility

• Target Compound: Molecular weight ~465.6 g/mol; moderate solubility due to morpholino and thiazol-thioethyl balance .
• Methoxyethyl Analog : Lower molecular weight (309.32 g/mol) and higher polarity likely enhance aqueous solubility but reduce membrane permeability .

Thermal Stability

• Melting Points : Related thiazol-coumarin derivatives () exhibit melting points of 162–199°C, suggesting the target compound may have similar thermal stability .
• Morpholino Impact: The morpholino group’s rigidity could raise the melting point compared to flexible pyrrolidinyl analogs .